Cas no 651778-59-5 (2(1H)-Pyridinone, 4-(3,5-dimethylphenoxy)-5-ethyl-6-methyl-)

• Product Name: 2(1H)-Pyridinone, 4-(3,5-dimethylphenoxy)-5-ethyl-6-methyl-
• CAS No: 651778-59-5
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 403067
• PubChem ID: 3011693
• Update Time: 2025-04-19

2(1H)-Pyridinone, 4-(3,5-dimethylphenoxy)-5-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-(3,5-dimethylphenoxy)-5-ethyl-6-methyl-
• 4-(3,5-dimethylphenoxy)-5-ethyl-6-methyl-1H-pyridin-2-one
• DTXSID80388414
• 651778-59-5
• CHEMBL231902

• Inchi： 1S/C16H19NO2/c1-5-14-12(4)17-16(18)9-15(14)19-13-7-10(2)6-11(3)8-13/h6-9H,5H2,1-4H3,(H,17,18)
• InChI Key： UDBNRWYIGALRQV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)C1=CC(NC(C)=C1CC)=O

Computed Properties

• Exact Mass: 257.14167
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33